Cas no 449737-25-1 (2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile)

• Product Name: 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile
• CAS No: 449737-25-1
• MF: C₁₇H₁₁NO₃
• MW: 277.274144411087
• CID: 5554348
• PubChem ID: 2003620
• Update Time: 2025-10-31

2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile
• Acetonitrile, 2-[(4-oxo-3-phenyl-4H-1-benzopyran-7-yl)oxy]-
• 2-(4-oxo-3-phenyl-4H-chromen-7-yl)oxyacetonitrile

• Inchi： 1S/C17H11NO3/c18-8-9-20-13-6-7-14-16(10-13)21-11-15(17(14)19)12-4-2-1-3-5-12/h1-7,10-11H,9H2
• InChI Key： IDYIWGKZODLGAF-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1)C2=O

Computed Properties

• Exact Mass: 277.07389321g/mol
• Monoisotopic Mass: 277.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 495.4±45.0 °C(Predicted)

Additional information on 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile

Professional Introduction to 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile (CAS No. 449737-25-1)

2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile, a compound with the chemical identifier CAS No. 449737-25-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The unique combination of a chromenone moiety and an acetonitrile group provides a versatile scaffold for further chemical modifications, making it a valuable building block in medicinal chemistry.

The chromenone core, a well-studied pharmacophore, is renowned for its biological activity and structural diversity. In particular, the 4-oxo-3-phenylchromen moiety is frequently employed in the design of compounds with anti-inflammatory, antioxidant, and anticancer properties. The presence of this moiety in 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile suggests that it may exhibit similar pharmacological effects, although further research is required to fully elucidate its biological profile. Recent studies have highlighted the importance of chromenone derivatives in drug discovery, particularly in the context of targeted therapies for chronic diseases.

Moreover, the nitrile group at the terminal position of the molecule introduces additional reactivity, enabling various functionalization strategies. The nitrile functionality is a versatile handle for further chemical transformations, including hydrolysis to carboxylic acids or reduction to amides. These transformations are particularly useful in medicinal chemistry for the synthesis of more complex molecules with enhanced pharmacological properties. The ability to modify both the chromenone and nitrile moieties allows for the exploration of a wide spectrum of structural variations, which can be tailored to optimize biological activity and drug-like characteristics.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. The 2-(4-oxo-3-phenylchromen-7-yl)oxyacetonitrile scaffold offers a promising platform for such investigations. For instance, studies have demonstrated that chromenone derivatives can interact with various biological targets, including kinases and transcription factors. The nitrile group further enhances the potential for selective binding by allowing for precise tuning of electronic properties and hydrogen bonding capabilities.

The synthesis of 2-(4-oxo-3-phenylchromen-7-yloxyacetonitrile involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include condensation reactions between appropriately substituted phenols and diethyl oxalate derivatives, followed by cyclization to form the chromenone core. Subsequent functionalization at the 7-position introduces the nitrile group through nucleophilic substitution or other suitable methods. These synthetic strategies are well-documented in the literature and provide a robust framework for producing analogs with modified properties.

The compound's potential extends beyond its use as a synthetic intermediate; it also serves as a model system for understanding electronic effects and steric interactions within heterocyclic systems. Computational studies have been instrumental in predicting how modifications to the chromenone ring can influence electronic properties and binding affinity to biological targets. These insights are crucial for rational drug design and have been applied to other chromenone derivatives with similar scaffolds.

Recent advances in spectroscopic techniques have enabled detailed structural characterization of 2-(4-o-3-phylchromen-7-yloxyacetitrile). NMR spectroscopy provides valuable information about proton environments and connectivity within the molecule, while mass spectrometry confirms molecular weight and fragmentation patterns. X-ray crystallography has also been employed to determine high-resolution structures, revealing detailed spatial arrangements of atoms and intermolecular interactions.

The pharmaceutical industry has shown particular interest in developing novel therapeutics based on heterocyclic scaffolds like chromenones due to their inherent biological activity and synthetic accessibility. 2-(4-o-3-phylchromen-7-yloxyacetitrile) exemplifies this trend by combining known pharmacophoric elements with functional groups that allow for further derivatization. Such compounds are being explored as potential treatments for conditions ranging from cancer to neurodegenerative diseases.

In conclusion, 2-(4-o-3-phylchromen-7-yloxyacetitrile (CAS No. 449737251) represents a significant contribution to pharmaceutical chemistry and bioorganic synthesis. Its unique structure, combining a chromenone core with an acetonitrile group, offers numerous opportunities for further exploration in drug discovery and molecular engineering. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of next-generation therapeutic agents.